Cas no 56701-09-8 (Methyl 1,2,4,5,5a,6,7,8,9,9a-decahydrobenzo[d]azepine-3-carboxylate)
56701-09-8 structure
Product Name:Methyl 1,2,4,5,5a,6,7,8,9,9a-decahydrobenzo[d]azepine-3-carboxylate
CAS No:56701-09-8
MF:C12H21NO2
MW:211.30064368248
CID:2188588
Update Time:2023-08-06
Methyl 1,2,4,5,5a,6,7,8,9,9a-decahydrobenzo[d]azepine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Decahydro-3h-3-benzazepine-3-carboxylic acid methyl ester
- Methyl 1,2,4,5,5a,6,7,8,9,9a-decahydrobenzo[d]azepine-3-carboxylate
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- Inchi: 1S/C12H21NO2/c1-15-12(14)13-8-6-10-4-2-3-5-11(10)7-9-13/h10-11H,2-9H2,1H3
- InChI Key: XOEJGGFAWMJTCK-UHFFFAOYSA-N
- SMILES: O(C)C(N1CCC2CCCCC2CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 214
- Topological Polar Surface Area: 29.5
Methyl 1,2,4,5,5a,6,7,8,9,9a-decahydrobenzo[d]azepine-3-carboxylate Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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